Cas no 20093-07-6 (2,5-Diamino-4-phenylpyridine)

• Product Name: 2,5-Diamino-4-phenylpyridine
• CAS No: 20093-07-6
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 4904587
• Update Time: 2025-11-01

2,5-Diamino-4-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-4-phenylpyridine

• Inchi： 1S/C11H11N3/c12-10-7-14-11(13)6-9(10)8-4-2-1-3-5-8/h1-7H,12H2,(H2,13,14)
• InChI Key： ZNURSCJLUKGQRF-UHFFFAOYSA-N
• SMILES： N1C=C(C(=CC=1N)C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9

Additional information on 2,5-Diamino-4-phenylpyridine

Comprehensive Overview of 2,5-Diamino-4-phenylpyridine (CAS No. 20093-07-6): Properties, Applications, and Industry Insights

2,5-Diamino-4-phenylpyridine (CAS No. 20093-07-6) is a specialized organic compound with a unique molecular structure, combining a pyridine core with phenyl and amino functional groups. This configuration grants it distinct chemical properties, making it valuable in pharmaceutical research, material science, and specialty chemical synthesis. The compound's CAS number 20093-07-6 serves as a critical identifier for researchers and regulatory compliance, ensuring precise communication across global databases.

In recent years, the demand for 2,5-Diamino-4-phenylpyridine has surged due to its role in developing advanced materials and bioactive molecules. Searches for "pyridine derivatives in drug discovery" and "amino-phenylpyridine applications" reflect growing interest in its potential. The compound's ability to act as a building block for heterocyclic frameworks aligns with trends in green chemistry and molecular diversity-oriented synthesis, addressing needs for sustainable and efficient chemical processes.

From a structural perspective, the presence of two amino groups at the 2- and 5-positions of the pyridine ring enhances its reactivity in nucleophilic substitutions and metal-catalyzed couplings. This versatility is frequently highlighted in queries like "how to modify pyridine derivatives" or "phenylpyridine solubility and stability." Researchers appreciate its balanced polarity, which facilitates solubility in organic solvents while maintaining stability under physiological conditions—a trait explored in studies tagged with "bioavailability enhancement strategies."

The compound’s phenyl moiety contributes to π-π stacking interactions, a feature leveraged in designing organic electronic materials and fluorescent probes. Industry forums discussing "small molecules for OLEDs" often reference derivatives of 2,5-Diamino-4-phenylpyridine, underscoring its relevance in optoelectronics. Additionally, its potential as a ligand in coordination chemistry attracts attention in catalysis research, particularly in searches related to "nitrogen-containing ligands for transition metals."

Quality control and analytical methods for CAS No. 20093-07-6 are frequently debated topics. Advanced techniques like HPLC-MS and NMR spectroscopy ensure purity assessment, addressing common concerns such as "how to test pyridine derivative purity." Regulatory guidelines emphasize proper handling and documentation, though the compound falls outside hazardous classifications, making it accessible for academic and industrial labs.

Future prospects for 2,5-Diamino-4-phenylpyridine include explorations in bioconjugation and polymeric materials. As sustainability gains traction, its derivatization potential positions it as a candidate for biodegradable polymers—a topic gaining traction in searches like "eco-friendly chemical building blocks." Collaborative research between academia and manufacturers continues to expand its utility, ensuring CAS 20093-07-6 remains a compound of enduring scientific and commercial interest.